Cas no 31843-67-1 (1-(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl-1H-1,2,3-triazole-4-carboxamide)

1-(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl-1H-1,2,3-triazole-4-carboxamide structure
31843-67-1 structure
Product Name:1-(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl-1H-1,2,3-triazole-4-carboxamide
CAS No:31843-67-1
MF:C8H12N4O5
MW:244.204681396484
MDL:MFCD33020516
CID:317440
PubChem ID:21821194
Update Time:2025-04-19

1-(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazole-4-carboxamide,1-b-D-ribofuranosyl-
    • 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]triazole-4-carboxamide
    • AC1L6YDT
    • NSC178836
    • SureCN6676403
    • 1-(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl-1H-1,2,3-triazole-4-carboxamide
    • NSC-178836
    • 31843-67-1
    • DTXSID50306660
    • SCHEMBL6676403
    • MDL: MFCD33020516
    • Inchi: 1S/C8H12N4O5/c9-7(16)3-1-12(11-10-3)8-6(15)5(14)4(2-13)17-8/h1,4-6,8,13-15H,2H2,(H2,9,16)
    • InChI Key: LESHQDQAGXBXIL-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C1CO)O)O)N1C=C(C(N)=O)N=N1

Computed Properties

  • Exact Mass: 244.08086
  • Monoisotopic Mass: 244.081
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.7
  • Topological Polar Surface Area: 144Ų

Experimental Properties

  • Density: 2.08
  • Boiling Point: 697.9°Cat760mmHg
  • Flash Point: 375.9°C
  • Refractive Index: 1.823
  • PSA: 143.72
  • LogP: -2.31120

1-(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl-1H-1,2,3-triazole-4-carboxamide Pricemore >>

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